N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23FN6O3S/c22-13-6-8-16(9-7-13)28-17(10-15-11-18(29)25-20(31)24-15)26-27-21(28)32-12-19(30)23-14-4-2-1-3-5-14/h6-9,11,14H,1-5,10,12H2,(H,23,30)(H2,24,25,29,31)
• InChI Key: RLZZEDTZUXZTCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H23FN6O3S
• Molecular Weight: 458.5 g/mol
• CAS No.: 852154-25-7

Description

N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H23FN6O3S and its molecular weight is 458.51. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on compounds with similar structural features, such as pyrimidine and triazole rings, often focuses on understanding their crystal structures to deduce potential applications. For instance, studies on crystal structures of related compounds provide insights into their conformational stability, intermolecular interactions, and potential binding modes with biological targets (Subasri et al., 2016), (Subasri et al., 2017).

Antiviral and Antimicrobial Activities

Compounds containing pyrimidine and triazole functionalities are frequently investigated for their antiviral and antimicrobial properties. A notable study revealed the antiviral potential of a molecule with a pyrimidine-triazole structure, suggesting a promising approach for developing novel antiviral agents, especially against SARS-CoV-2 (Mary et al., 2020). Another study focused on the synthesis and antimicrobial activity of pyrimidine-triazole derivatives, indicating their potential in combating bacterial and fungal infections (Majithiya et al., 2022).

Potential in Drug Development

Research into related compounds often aims at discovering new therapeutic agents. For example, derivatives of pyrimidine and triazole have been explored for their potential as anti-cancer and antiasthmatic agents, reflecting the broad therapeutic applications of molecules with these core structures (Medwid et al., 1990), (Gangjee et al., 2008).